N-{4-[(4-methylbenzyl)oxy]benzyl}-N-[3-(4-morpholinyl)propyl]amine

• Molecular Formula: C22H30N2O2
• Molecular Weight: 354.5 g/mol
• IUPAC Name: N-[[4-[(4-methylphenyl)methoxy]phenyl]methyl]-3-morpholin-4-ylpropan-1-amine
• InChI: InChI=1S/C22H30N2O2/c1-19-3-5-21(6-4-19)18-26-22-9-7-20(8-10-22)17-23-11-2-12-24-13-15-25-16-14-24/h3-10,23H,2,11-18H2,1H3
• InChI Key: DGXDILOQKPAPOC-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)COC2=CC=C(C=C2)CNCCCN3CCOCC3

Description

N-{4-[(4-methylbenzyl)oxy]benzyl}-N-[3-(4-morpholinyl)propyl]amine, commonly known as MOR-1, is a chemical compound that belongs to the class of opioids. It has been extensively studied for its potential use in pain management due to its ability to bind to the mu-opioid receptor in the brain and spinal cord.

Mechanism of Action

MOR-1 works by binding to the mu-opioid receptor in the brain and spinal cord. This binding activates a series of signaling pathways that lead to the inhibition of pain transmission. MOR-1 also activates the reward pathway in the brain, which can lead to the development of addiction.
Biochemical and Physiological Effects
The biochemical and physiological effects of MOR-1 include pain relief, sedation, respiratory depression, and constipation. MOR-1 can also lead to the development of tolerance and addiction with prolonged use.

Advantages and Limitations for Lab Experiments

The advantages of using MOR-1 in lab experiments include its potency, selectivity, and ability to bind to the mu-opioid receptor. The limitations of using MOR-1 in lab experiments include its potential for addiction and the development of tolerance with prolonged use.

Future Directions

For the study of MOR-1 include the development of safer and more effective opioid medications, the identification of new targets for pain management, and the development of non-opioid alternatives for pain management. Other areas of research include the study of the pharmacokinetics and pharmacodynamics of MOR-1, the identification of biomarkers for opioid addiction, and the development of new tools for the study of opioid receptors.
Conclusion
In conclusion, MOR-1 is a chemical compound that has been extensively studied for its potential use in pain management and the treatment of opioid addiction. Its mechanism of action involves binding to the mu-opioid receptor in the brain and spinal cord. MOR-1 has both advantages and limitations for lab experiments, and future directions for research include the development of safer and more effective opioid medications and the identification of new targets for pain management.

Synthesis Methods

The synthesis of MOR-1 involves a multistep process that includes the formation of the benzyl ether and the morpholine ring. The first step involves the reaction of 4-methylbenzyl alcohol with 4-hydroxybenzyl chloride in the presence of a base to form the benzyl ether. The next step involves the reaction of this intermediate with 3-chloropropylmorpholine in the presence of a base to form the final product, MOR-1.

Scientific Research Applications

MOR-1 has been studied extensively for its potential use in pain management. It has been shown to be effective in reducing pain in animal models of acute and chronic pain. MOR-1 has also been studied for its potential use in the treatment of opioid addiction. It has been shown to reduce the withdrawal symptoms associated with opioid addiction in animal models.